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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the acidity of benzenesulfonic acid,
with a particular focus on its pKa value. It is designed to be a valuable resource for
researchers, scientists, and professionals in drug development who require a thorough
understanding of the physicochemical properties of this important compound. This document
delves into the reported pKa values, outlines detailed experimental protocols for their
determination, and provides a theoretical framework for its acidic strength.

Introduction to Benzenesulfonic Acid

Benzenesulfonic acid (CeHsSOsH) is the simplest of the aromatic sulfonic acids. It is a strong
organic acid that is highly soluble in water and many polar organic solvents. It is commonly
available as a monohydrate (CeHsSOsH - H20). The strong acidic nature of benzenesulfonic
acid is a result of the high stability of its conjugate base, the benzenesulfonate anion. The
negative charge on the sulfonate group is effectively delocalized across the three oxygen
atoms and the sulfur atom, and further stabilized by the aromatic ring. This high degree of
resonance stabilization facilitates the ready donation of a proton.

Due to its strong acidity, benzenesulfonic acid and its derivatives are widely used as catalysts
in various organic reactions, as intermediates in the synthesis of dyes and pharmaceuticals,
and as counterions to improve the solubility and stability of basic drugs. A precise
understanding of its pKa is therefore crucial for its effective application in these fields.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b032827?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The pKa Value of Benzenesulfonic Acid

The acid dissociation constant (pKa) is a quantitative measure of the strength of an acid in
solution. For a strong acid like benzenesulfonic acid, which dissociates completely in water, the
direct experimental determination of its pKa in aqueous solution is challenging. The pKa of
benzenesulfonic acid is often reported as a negative value, indicating that it is a stronger acid
than the hydronium ion (HsO%).

The reported pKa values for benzenesulfonic acid in the literature vary, which can be attributed
to different determination methods (experimental vs. theoretical) and the conditions under
which these values were obtained (e.g., solvent, temperature).

Data Presentation: Reported pKa Values

Method of Temperature Source/Refere
pKa Value L Solvent
Determination (°C) nce
American
-2.8 Not specified Aqueous Not specified Chemical
Society[1]
. - . Organic
-6.5 Not specified Not specified Not specified

Chemistry Data

- ChemicalBook,
0.7 Not specified Aqueous 25
Stenutz

Note: The significant variation in these reported values underscores the difficulty in measuring
the pKa of very strong acids. Negative pKa values are generally determined by indirect
experimental methods in non-aqueous solvents or by theoretical calculations, as direct
measurement in water is hindered by the leveling effect of the solvent. The positive pKa value
is less commonly cited for the anhydrous acid and may refer to a specific experimental context
or be an outlier.

The dissociation of benzenesulfonic acid in water is essentially complete, as illustrated in the
following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to its Acidity and pKa Determination]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032827#benzenesulfonic-acid-monohydrate-pka-
value]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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